Cas no 184109-78-2 (4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine)

• Product Name: 4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine
• CAS No: 184109-78-2
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• CID: 3823503
• PubChem ID: 60996804
• Update Time: 2025-10-22

4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(4-fluorophenyl)-5,6-dimethyl-
• 4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine
• AKOS010224054
• 184109-78-2

• Inchi： 1S/C12H10ClFN2/c1-7-8(2)15-12(16-11(7)13)9-3-5-10(14)6-4-9/h3-6H,1-2H3
• InChI Key： JTRACRZHOAWNJR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)=NC(C)=C(C)C(Cl)=N1

Computed Properties

• Exact Mass: 236.0516542Da
• Monoisotopic Mass: 236.0516542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine

Comprehensive Overview of 4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine (CAS No. 184109-78-2)

4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine (CAS No. 184109-78-2) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and dimethylpyrimidine structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₀ClFN₂, reflects a balanced combination of halogen and aromatic functionalities, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for 4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine has surged due to its role in developing kinase inhibitors and antiviral agents, aligning with global trends in precision medicine and infectious disease research. Researchers frequently search for "pyrimidine-based drug intermediates" or "fluorophenyl derivatives in medicinal chemistry," highlighting the compound's relevance in cutting-edge therapeutic development. Its structural modularity allows for tailored modifications, addressing challenges in drug solubility and target selectivity—key pain points in modern pharmacology.

The synthesis of CAS No. 184109-78-2 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic aromatic substitution, which are widely discussed in academic forums and patent literature. Optimizing its production has become a hotspot, with queries like "green synthesis of halogenated pyrimidines" gaining traction among chemists aiming to reduce environmental impact. Analytical techniques such as HPLC and NMR are essential for verifying the purity of this compound, ensuring compliance with stringent Good Manufacturing Practices (GMP) standards.

Beyond pharmaceuticals, 4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine finds niche applications in organic electronics, where its electron-withdrawing properties enhance charge transport in semiconducting materials. This dual utility in life sciences and advanced materials underscores its interdisciplinary value. Notably, SEO-driven searches for "high-performance organic semiconductors" or "heterocyclic compounds for OLEDs" often intersect with discussions about this compound, reflecting its broadening industrial footprint.

Regulatory and safety assessments of CAS No. 184109-78-2 emphasize proper handling under standard laboratory protocols, though it is not classified as a hazardous substance under major chemical inventories. Its stability under ambient conditions and compatibility with common solvents like DMF and dichloromethane further bolster its practicality in R&D settings. As synthetic methodologies evolve, this compound continues to inspire innovations in catalysis and molecular design, answering pressing questions in sustainable chemistry forums.

In conclusion, 4-Chloro-2-(4-fluorophenyl)-5,6-dimethylpyrimidine (CAS No. 184109-78-2) stands at the crossroads of multiple scientific frontiers. Its adaptability to diverse applications—from small-molecule therapeutics to functional materials—positions it as a compound of enduring interest. As researchers explore "structure-activity relationships of fluorinated pyrimidines" or "scalable synthesis of drug intermediates," this molecule remains a testament to the synergy between molecular innovation and industrial demand.